Cas no 2228094-71-9 ((5-methyl-1H-pyrazol-3-yl)methyl sulfamate)
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- (5-methyl-1H-pyrazol-3-yl)methyl sulfamate
- EN300-1990911
- 2228094-71-9
-
- Inchi: 1S/C5H9N3O3S/c1-4-2-5(8-7-4)3-11-12(6,9)10/h2H,3H2,1H3,(H,7,8)(H2,6,9,10)
- InChI Key: ZEDXOWKUVOLMLU-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OCC1C=C(C)NN=1
Computed Properties
- Exact Mass: 191.03646233g/mol
- Monoisotopic Mass: 191.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 106Ų
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990911-1g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-5g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 5g |
$3894.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-10g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 10g |
$5774.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-0.05g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 0.05g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-0.1g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 0.1g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-0.25g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 0.25g |
$1235.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-0.5g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 0.5g |
$1289.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-1.0g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1990911-2.5g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 2.5g |
$2631.0 | 2023-09-16 | ||
| Enamine | EN300-1990911-5.0g |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate |
2228094-71-9 | 5g |
$3894.0 | 2023-06-03 |
(5-methyl-1H-pyrazol-3-yl)methyl sulfamate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (5-methyl-1H-pyrazol-3-yl)methyl sulfamate
Recent Advances in the Study of (5-methyl-1H-pyrazol-3-yl)methyl sulfamate (CAS: 2228094-71-9)
The compound (5-methyl-1H-pyrazol-3-yl)methyl sulfamate (CAS: 2228094-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamate functional group attached to a pyrazole scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.
One of the key areas of interest is the role of (5-methyl-1H-pyrazol-3-yl)methyl sulfamate as an inhibitor of carbonic anhydrase (CA) enzymes. CAs are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in diseases such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several CA isoforms, particularly CA II and CA IX, which are overexpressed in certain tumors.
In addition to its CA inhibitory properties, recent research has explored the potential of (5-methyl-1H-pyrazol-3-yl)methyl sulfamate in neuropharmacology. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective modulation of GABAergic neurotransmission, suggesting possible applications in the treatment of anxiety and seizure disorders. The sulfamate moiety is thought to enhance the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS)-targeted therapies.
The synthesis and optimization of (5-methyl-1H-pyrazol-3-yl)methyl sulfamate have also been a focus of recent investigations. Researchers have developed improved synthetic routes that yield higher purity and greater scalability, addressing previous challenges related to low yields and byproduct formation. These advancements are crucial for further preclinical and clinical development of the compound.
Despite these promising findings, challenges remain in the development of (5-methyl-1H-pyrazol-3-yl)methyl sulfamate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to clinical trials.
In conclusion, (5-methyl-1H-pyrazol-3-yl)methyl sulfamate (CAS: 2228094-71-9) represents a versatile and promising scaffold for drug discovery. Its dual functionality as a CA inhibitor and a CNS modulator opens up multiple avenues for therapeutic intervention. Continued research efforts are expected to further elucidate its mechanisms and optimize its pharmacological properties, paving the way for its potential application in treating a range of diseases.
2228094-71-9 ((5-methyl-1H-pyrazol-3-yl)methyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)